Cas no 111537-01-0 (1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)-)

1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)- structure
111537-01-0 structure
Product name:1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)-
CAS No:111537-01-0
MF:C9H18N2
MW:154.252622127533
CID:129306
PubChem ID:14388378

1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)-
    • 3,3-dimethyl-6-propan-2-yl-1,5-diazabicyclo[3.1.0]hexane
    • 1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)-
    • 111537-01-0
    • Inchi: InChI=1S/C9H18N2/c1-7(2)8-10-5-9(3,4)6-11(8)10/h7-8H,5-6H2,1-4H3
    • InChI Key: DWKHBOMBDDUBHX-UHFFFAOYSA-N
    • SMILES: CC1(C)CN2N(C2C(C)C)C1

Computed Properties

  • Exact Mass: 154.14714
  • Monoisotopic Mass: 154.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 6.48

1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)- Related Literature

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